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Compound of Interest

Compound Name:

(R)-(+)-3-

(Dimethylamino)pyrrolidine

dihydrochloride

Cat. No.: B1395925 Get Quote

An In-Depth Technical Guide to (R)-(+)-3-(Dimethylamino)pyrrolidine Dihydrochloride: A

Key Chiral Intermediate in Modern Drug Discovery

Introduction
(R)-(+)-3-(Dimethylamino)pyrrolidine dihydrochloride is a chiral salt of the versatile

pyrrolidine scaffold, a five-membered nitrogen heterocycle that is a cornerstone in medicinal

chemistry. The pyrrolidine ring is a prevalent feature in numerous FDA-approved drugs and

natural alkaloids, valued for its ability to introduce three-dimensionality and specific

stereochemistry into molecular structures.[1] This guide provides a comprehensive overview of

the chemical properties, applications, and handling of (R)-(+)-3-(Dimethylamino)pyrrolidine
dihydrochloride, tailored for researchers and professionals in drug development and organic

synthesis. Its utility as a chiral building block is critical in the synthesis of enantiomerically pure

compounds, particularly in the development of therapeutics for neurological disorders.[2][3]

Physicochemical Properties: Dihydrochloride Salt
vs. Free Base
The compound is most commonly supplied and utilized as its dihydrochloride salt to enhance

stability and ease of handling compared to the volatile and flammable free base. The salt form
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is a hygroscopic, white to off-white solid, whereas the free base is a colorless to light yellow

liquid.[4][5][6] A summary of their key properties is presented below.

Property
(R)-(+)-3-
(Dimethylamino)pyrrolidin
e Dihydrochloride

(R)-(+)-3-
(Dimethylamino)pyrrolidin
e (Free Base)

Molecular Formula C₆H₁₆Cl₂N₂[4][5] C₆H₁₄N₂[7][8][9]

Molecular Weight 187.11 g/mol [4][5] 114.19 g/mol [7][8][9]

CAS Number 864448-61-3[4][10] 132958-72-6[7][8]

Appearance White to off-white solid[4][5]
Colorless to light yellow

liquid[6]

Melting Point 194-197 °C[4][5] Not Applicable

Boiling Point Not Applicable 166 °C at 760 mmHg (lit.)[7][8]

Density Not Available 0.899 g/mL at 25 °C (lit.)[7][8]

Optical Activity Not specified
[α]20/D +14°, c = 1 in

ethanol[7]

Sensitivity Hygroscopic[4][5] Moisture sensitive

Flash Point Not Applicable 51.7 °C (125.1 °F)[7]

Chemical Structure and Stereochemistry
The defining feature of this molecule is the chiral center at the C3 position of the pyrrolidine

ring in the (R)-configuration. This specific stereochemistry is crucial for its application in

asymmetric synthesis, where it imparts chirality to the target molecule, influencing its biological

activity and receptor binding affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1395925#r-3-dimethylamino-pyrrolidine-
dihydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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